Cas no 415927-29-6 (S-Deoxo-3-Keto-17-Acetoxy Fulvestrant)

• Product Name: S-Deoxo-3-Keto-17-Acetoxy Fulvestrant
• CAS No: 415927-29-6
• MF: C₃₄H₅₁F₅O₃S
• MW: 634.823967218399
• CID: 2355862
• Update Time: 2023-11-22

S-Deoxo-3-Keto-17-Acetoxy Fulvestrant Chemical and Physical Properties

Names and Identifiers

• (7alpha,17beta)-17-(Acetyloxy)-7-[9-[(4,4,5,5,5-pentafluoropentyl)thio]nonyl]estr-4-en-3-one
• Acetyloxy)-7-[9-[(4,4,5,5,5-pentafluoropentyl)thio]nonyl]estr-4-en-3-one
• [13-Methyl-3-oxo-7-[9-(4,4,5,5,5-pentafluoropentylsulfanyl)nonyl]-2,6,7,8,9,10,11,12,14,15,16,17-dod
• S-Deoxo-3-Keto-17-Acetoxy Fulvestrant

• Inchi： 1S/C34H51F5O3S/c1-23(40)42-30-15-14-29-31-24(21-25-22-26(41)12-13-27(25)28(31)16-18-32(29,30)2)11-8-6-4-3-5-7-9-19-43-20-10-17-33(35,36)34(37,38)39/h22,24,27-31H,3-21H2,1-2H3
• InChI Key： VAFUQFCTCUWBQD-UHFFFAOYSA-N
• SMILES： S(CCCC(C(F)(F)F)(F)F)CCCCCCCCCC1CC2=CC(CCC2C2CCC3(C)C(CCC3C21)OC(C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 43
• Rotatable Bond Count: 16
• Complexity: 982
• Topological Polar Surface Area: 68.7

Experimental Properties

• Density: 1.16
• Boiling Point: 626 ºC
• Flash Point: 332 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters